N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C21H17N3O3S/c1-12-7-8-14(13(2)9-12)17-11-28-21(22-17)23-18(25)10-24-19(26)15-5-3-4-6-16(15)20(24)27/h3-9,11H,10H2,1-2H3,(H,22,23,25)
• InChI Key: BUQAPMUXBXCKSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O)C
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide, also known as DMTA, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. DMTA is a thiazole-containing compound that has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic properties.

Scientific Research Applications

Synthesis and Evaluation for Anti-inflammatory Properties

Research has demonstrated the synthesis and evaluation of derivatives of N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide for their anti-inflammatory properties. A study outlined the synthesis of a series of novel compounds and their evaluation using both in vitro and in vivo models, indicating promising anti-inflammatory activity. The molecular docking studies were also performed to understand the binding affinity towards human serum albumin, providing insights into the potential mechanism of action (Nikalje, Hirani, & Nawle, 2015).

Anticonvulsant Activity Evaluation

Another area of research involves the synthesis and evaluation of indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide for anticonvulsant activities. These studies utilize animal models to assess the effectiveness of synthesized compounds in preventing seizures, with certain compounds showing significant activity and demonstrating the potential for further development as anticonvulsant medications (Nath et al., 2021).

Anticancer Activity Investigation

Research into the anticancer activity of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives has been conducted, with compounds tested against a panel of different human tumor cell lines. Certain derivatives exhibited reasonable activity, especially against melanoma-type cell lines, suggesting potential routes for the development of new anticancer agents (Duran & Demirayak, 2012).

Structural and Complexation Studies

Investigations into the structural aspects and properties of amide-containing derivatives have also been reported, focusing on their complexation and interaction with different chemical entities. Such studies provide valuable information for the development of new materials with potential applications in various fields including pharmaceuticals and materials science (Karmakar, Sarma, & Baruah, 2007).